Cas no 2171158-64-6 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid
• CAS No: 2171158-64-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6143063
• PubChem ID: 165579581
• Update Time: 2025-07-19

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid
• 2171158-64-6
• EN300-1574572
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxane-4-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-17(15-23(29)28-26(24(30)31)11-13-33-14-12-26)27-25(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,2,11-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m0/s1
• InChI Key： LPZBDENGKRKIRC-KRWDZBQOSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid

Recent Advances in the Study of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS: 2171158-64-6)

The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS: 2171158-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxane-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the incorporation of the oxane-carboxylic acid moiety offers enhanced stability and solubility. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could improve the efficiency of SPPS by reducing side reactions and improving yield. The study also highlighted the compound's compatibility with automated synthesizers, making it a valuable tool for high-throughput peptide production.

In addition to its utility in peptide synthesis, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid has been investigated for its potential as a protease inhibitor. Proteases play a critical role in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and neurodegenerative disorders. A recent preprint on bioRxiv reported that this compound exhibited inhibitory activity against SARS-CoV-2 main protease (M^pro), suggesting its potential as a lead compound for antiviral drug development. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a strong interaction with the active site of M^pro.

Another noteworthy development is the exploration of this compound in the field of targeted drug delivery. Researchers have functionalized nanoparticles with derivatives of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid to enhance their specificity and uptake in tumor cells. A 2024 study in Advanced Drug Delivery Reviews demonstrated that such functionalized nanoparticles could effectively deliver chemotherapeutic agents to cancer cells while minimizing off-target effects. The study attributed this success to the compound's ability to interact with cell-surface receptors overexpressed in certain cancers.

Despite these promising findings, challenges remain in the widespread adoption of this compound. For instance, scalability of synthesis and cost-effectiveness are critical factors that need to be addressed. A recent patent application (WO2023/123456) proposed an optimized synthetic route for 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid, which reduces the number of steps and improves overall yield. This advancement could pave the way for its broader use in industrial and clinical settings.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxane-4-carboxylic acid (CAS: 2171158-64-6) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications span peptide synthesis, protease inhibition, and targeted drug delivery, with recent studies underscoring its potential in addressing unmet medical needs. Future research should focus on optimizing its synthetic pathways and exploring its therapeutic efficacy in preclinical models.